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Compound of Interest

Compound Name: BDM91514

Cat. No.: B12396622

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for conducting experiments with
BDM91514, a potent inhibitor of the AcrB component of the AcrAB-TolC multidrug efflux pump
in Escherichia coli. This document outlines the mechanism of action, detailed experimental
protocols for in vitro assessment, and data presentation guidelines to facilitate research and
development of new antibacterial therapies.

Mechanism of Action

BDM91514 functions by inhibiting the AcrB protein, which is the inner membrane transporter of
the AcrAB-TolC efflux pump system in Gram-negative bacteria like E. coli. This pump is a major
contributor to antibiotic resistance by actively extruding a wide range of antibiotics and other
toxic compounds from the bacterial cell. By blocking AcrB, BDM91514 effectively disables this
efflux mechanism, leading to an intracellular accumulation of antibiotics and a subsequent
potentiation of their antibacterial activity.
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Preparation
Prepare bacterial inoculum Prepare serial dilutions Prepare fixed concentration
P of antibiotic of BDM91514

Asgay

(Dispense antibiotic dilutions)

into 96-well plate Add BDM91514 to test weIIs) Encubate at 37°C for 18-24h)

Analysis

(Add bacterial inoculum to all wells)

Read optical density (OD600)

Determine MIC
(lowest concentration with no growth)

Calculate Fold Potentiation
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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